Cas no 1020489-52-4 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1020489-52-4
• MF: C₁₂H₈F₂N₄OS
• MW: 294.279927253723
• CID: 6033680
• PubChem ID: 25284705
• Update Time: 2025-05-21

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methylpyrazole-3-carboxamide
• F5094-0318
• AKOS024497033
• 1020489-52-4
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C12H8F2N4OS/c1-18-3-2-8(17-18)11(19)16-12-15-10-7(14)4-6(13)5-9(10)20-12/h2-5H,1H3,(H,15,16,19)
• InChI Key： GDHCZRSYIFNWOL-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(NC2=NC3=C(F)C=C(F)C=C3S2)=O)=N1

Computed Properties

• Exact Mass: 294.03868839g/mol
• Monoisotopic Mass: 294.03868839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide, identified by the CAS number 1020489-52-4, represents a significant advancement in the field of organic chemistry. This compound is a derivative of benzothiazole and pyrazole, two heterocyclic structures that have garnered substantial attention due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The integration of these structural motifs in this compound has led to unique properties that make it a subject of interest for researchers and industry professionals alike.

The benzothiazole moiety in this compound contributes to its stability and reactivity. Benzothiazoles are known for their ability to act as both electron-deficient and electron-rich systems depending on the substituents attached. In this case, the presence of difluoro substituents at positions 4 and 6 enhances the electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This modification is particularly advantageous in scenarios where controlled reactivity is desired, such as in catalytic processes or as intermediates in organic synthesis.

On the other hand, the pyrazole ring introduces additional functionality to the molecule. Pyrazoles are five-membered heterocycles with two nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 1 further modifies the electronic environment of the pyrazole ring. This substitution pattern can influence the compound's ability to engage in hydrogen bonding or other non-covalent interactions, which are critical for its biological activity or chemical reactivity.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials. For instance, its ability to form stable coordination complexes with transition metals has been explored for applications in catalysis. Researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved yields and selectivity compared to traditional ligands. This finding underscores its potential in industrial chemical processes where efficiency and sustainability are paramount.

In addition to its catalytic applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a candidate for drug discovery programs. For example, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While further optimization is required to enhance its potency and selectivity, these initial findings suggest a viable path for future research.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. The key steps include the preparation of the benzothiazole derivative through condensation reactions followed by functionalization at specific positions to introduce the pyrazole moiety. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields, making this approach suitable for large-scale production.

From an environmental perspective, this compound has been evaluated for its biodegradability under various conditions. Initial studies suggest that it exhibits moderate persistence in aqueous environments; however, further research is needed to assess its long-term impact on ecosystems. Regulatory agencies have expressed interest in understanding its environmental fate to ensure compliance with safety standards.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-3-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for researchers exploring new frontiers in organic chemistry. As ongoing studies continue to uncover its potential uses and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.